Cas no 71850-77-6 (Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro-)

• Product Name: Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro-
• CAS No: 71850-77-6
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 548509
• PubChem ID: 126339
• Update Time: 2025-04-19

Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro-
• 1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitrobenzene
• 1-tert-butyl-3,5-dimethyl-2,4-dinitrobenzene
• 71850-77-6
• DTXSID9072444
• 1-tert-Butyl-3,5-dimethyl-4,6-dinitrobenzene
• Benzene, 1-(1,1-dimethylethyl)-3,5-dimethyl-2,4-dinitro-
• 5-tert-Butyl-2,4-dinitro-m-xylene
• SCHEMBL4923093

• Inchi： 1S/C12H16N2O4/c1-7-6-9(12(3,4)5)11(14(17)18)8(2)10(7)13(15)16/h6H,1-5H3
• InChI Key： AOJWKPQIUREKNP-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(C)=C(C(C)=CC=1C(C)(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 252.111
• Monoisotopic Mass: 252.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• Density: 1.187
• Boiling Point: 344.8°C at 760 mmHg
• Flash Point: 147.7°C